Cas no 887596-42-1 ((2,3-dimethoxyphenyl)methylhydrazine)

• Product Name: (2,3-dimethoxyphenyl)methylhydrazine
• CAS No: 887596-42-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 713927
• PubChem ID: 20118769
• Update Time: 2025-06-07

(2,3-dimethoxyphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine,[(2,3-dimethoxyphenyl)methyl]-
• (2,3-dimethoxyphenyl)methylhydrazine
• 2,3-DIMETHOXY-BENZYL-HYDRAZINE

• Inchi： 1S/C9H14N2O2/c1-12-8-5-3-4-7(6-11-10)9(8)13-2/h3-5,11H,6,10H2,1-2H3
• InChI Key： AYYRMTIGXJSIRY-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC(OC)=C1OC)N

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,3-dimethoxyphenyl)methylhydrazine

Introduction to (2,3-dimethoxyphenyl)methylhydrazine (CAS No. 887596-42-1)

(2,3-dimethoxyphenyl)methylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 887596-42-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a phenyl ring substituted with two methoxy groups at the 2 and 3 positions, combined with a methylhydrazine moiety, exhibits unique chemical properties that make it valuable in various synthetic applications.

The molecular structure of (2,3-dimethoxyphenyl)methylhydrazine contributes to its reactivity and potential utility in the synthesis of more complex molecules. The presence of electron-donating methoxy groups enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions. Additionally, the hydrazine group provides a versatile handle for further functionalization, making it a useful intermediate in the development of pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structures. Research has indicated that derivatives of hydrazine can interact with biological targets in novel ways, leading to promising applications in drug discovery. Specifically, (2,3-dimethoxyphenyl)methylhydrazine has been investigated for its potential role in modulating enzyme activity and signaling pathways relevant to neurological and inflammatory diseases.

One of the most intriguing areas of research involves the use of (2,3-dimethoxyphenyl)methylhydrazine as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit significant biological activity. These heterocycles often serve as scaffolds for developing new therapeutic agents with improved efficacy and reduced side effects.

The synthesis of (2,3-dimethoxyphenyl)methylhydrazine itself is an intricate process that requires careful optimization to ensure high yield and purity. Common synthetic routes involve the reaction of 2,3-dimethoxybenzaldehyde with hydrazine hydrate under controlled conditions. Advances in catalytic systems have further refined these processes, enabling more efficient and environmentally friendly production methods.

From a chemical biology perspective, understanding the interactions between (2,3-dimethoxyphenyl)methylhydrazine and biological targets is crucial for unlocking its therapeutic potential. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate these interactions at an atomic level. This detailed understanding has paved the way for rational drug design strategies aimed at enhancing binding affinity and selectivity.

The pharmaceutical industry has shown particular interest in leveraging hydrazine derivatives for their ability to modulate protein-protein interactions. In particular, (2,3-dimethoxyphenyl)methylhydrazine has been explored as a component in libraries designed for high-throughput screening assays. These assays help identify lead compounds that can be further optimized into viable drug candidates.

Economic considerations also play a significant role in the adoption of (2,3-dimethoxyphenyl)methylhydrazine in industrial applications. The cost-effectiveness of its synthesis and scalability are critical factors that influence its widespread use. Collaborative efforts between academic researchers and industry partners have led to innovative approaches for large-scale production, ensuring that this compound remains accessible for diverse research needs.

The environmental impact of producing and utilizing (2,3-dimethoxyphenyl)methylhydrazine is another important consideration. Sustainable synthetic methods are being developed to minimize waste generation and reduce energy consumption. These efforts align with broader initiatives to promote green chemistry principles in pharmaceutical manufacturing.

In conclusion, (2,3-dimethoxyphenyl)methylhydrazine (CAS No. 887596-42-1) represents a valuable compound with numerous applications in chemical synthesis and pharmaceutical research. Its unique structural features make it a versatile intermediate for constructing bioactive molecules, while ongoing research continues to uncover new therapeutic possibilities. As our understanding of its properties expands, so too does its potential to contribute to advancements in medicine and related fields.